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Compound of Interest

Compound Name: BW 755C

Cat. No.: B159224 Get Quote

Essential Safety and Handling Guide for BW
755C
This guide provides immediate and essential safety protocols, operational instructions, and

disposal plans for the handling of BW 755C (CAS 66000-40-6). The following procedures are

designed for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Physicochemical and Hazard Profile
BW 755C, with the formal name 4,5-dihydro-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-amine,

is a crystalline solid.[1] It is a dual inhibitor of 5-lipoxygenase (5-LO) and cyclooxygenase

(COX) pathways.[1][2][3][4] According to the Safety Data Sheet (SDS), the substance is not

classified as hazardous under the Globally Harmonized System (GHS). However, as with any

research chemical, appropriate caution and adherence to standard laboratory safety protocols

are essential.
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Property Data

Molecular Formula C₁₀H₁₀F₃N₃

Formula Weight 229.2

Appearance Crystalline solid

Storage Temperature -20°C

Stability ≥ 4 years

Solubility
DMF: 25 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/ml

GHS Classification Not classified as hazardous

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Personal Protective Equipment (PPE)
While the supplier's SDS states that specific personal protective equipment is not required, it is

best practice in a laboratory setting to always wear standard PPE when handling any chemical.

Protection Type Recommended Equipment

Eye/Face

Safety glasses with side shields or chemical

splash goggles to protect against splashes.[5][6]

[7]

Skin

A standard laboratory coat should be worn.[5][6]

Chemical-resistant gloves (e.g., nitrile) are

recommended.[5][8]

Body
Long pants and closed-toe shoes are required

to protect the skin from potential exposure.[5][6]

Respiratory
Not required under normal handling conditions

with adequate ventilation.
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Operational Plan: Safe Handling Workflow
Adherence to a structured workflow is critical for minimizing risk during the handling of BW
755C.

Preparation

Don PPE
(Lab Coat, Gloves, Safety Glasses)

Step 1

Weighing

Step 2

Solubilization

Step 3

Experimental Use

Step 4

Cleanup & Decontamination

Step 5

Waste Disposal

Step 6a

Return to Storage (-20°C)

Step 6b
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Caption: Workflow for the safe handling of BW 755C.

Disposal Plan
Proper disposal of BW 755C and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance. While the SDS suggests that small quantities

can be disposed of with household waste, standard laboratory practice dictates that all

chemical waste should be handled through a certified chemical waste disposal program.

Collect Waste

Solid Waste
(Contaminated PPE, Weigh Boats)

Liquid Waste
(Unused Solutions)

Label as 'Non-Hazardous
Chemical Waste'

Label with Chemical Name
and Concentration

Dispose via Institutional
Chemical Waste Program

Click to download full resolution via product page

Caption: Disposal workflow for BW 755C waste.

Experimental Protocols: General Guidelines
When preparing solutions of BW 755C, follow these general steps:

Preparation: Work in a well-ventilated area, such as a chemical fume hood.
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Solvent Selection: Choose an appropriate solvent based on the provided solubility data (e.g.,

DMSO for stock solutions).[1]

Procedure:

Tare a clean, dry weighing vessel on an analytical balance.

Carefully add the desired amount of BW 755C to the vessel.

Transfer the solid to a sterile container suitable for your experiment.

Add the solvent to the desired final concentration and mix thoroughly until the solid is

completely dissolved.

Storage of Solutions: If not for immediate use, store solutions at -20°C to maintain stability.

This guide is intended to supplement, not replace, comprehensive laboratory safety training

and institutional protocols. Always consult your institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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